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Compound of Interest

Compound Name: Dipropanoic acid

Cat. No.: B8529689

For Researchers, Scientists, and Drug Development Professionals

The term "dipropanoic acid" presents a degree of ambiguity within chemical nomenclature, as
it can refer to several distinct molecules. This technical guide addresses this ambiguity by
identifying and characterizing four representative compounds that fall under this general
description. Each compound is detailed with its unique Chemical Abstracts Service (CAS)
number, physicochemical properties, synthesis protocols, and known biological relevance. This
in-depth guide is designed to provide clarity and comprehensive data for researchers and
professionals in drug development and chemical sciences.

Understanding the Ambiguity: Four Interpretations
of "Dipropanoic Acid"

The lack of a single, universally accepted structure for "dipropanoic acid" necessitates a clear
definition of the specific compound in any research or development context. This guide
explores the following four compounds, each a valid interpretation of the term:

e 3,3'-Thiodipropionic acid: Two propanoic acid molecules linked by a sulfur atom.
e Propionic anhydride: Formed from the dehydration of two propanoic acid molecules.

o 3,3-Iminodipropionic acid: Two propanoic acid molecules linked by an imino (-NH-) group.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b8529689?utm_src=pdf-interest
https://www.benchchem.com/product/b8529689?utm_src=pdf-body
https://www.benchchem.com/product/b8529689?utm_src=pdf-body
https://www.benchchem.com/product/b8529689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 2,2-Dimethylpropanoic acid (Pivalic Acid): An isomer of propanoic acid that contains a total of
five carbon atoms, which can be conceptually considered in the context of propanoic acid
derivatives.

Each of these compounds possesses distinct chemical and biological properties, which are
detailed in the following sections.

3,3'-Thiodipropionic Acid
CAS Number: 111-17-1

3,3'-Thiodipropionic acid is a dicarboxylic acid containing a thioether linkage. It is recognized
for its antioxidant properties and is used in various industrial applications, including as a
stabilizer in plastics, rubbers, and oils.

Quantitative Data

Property Value Source
Molecular Formula C6H1004Ss [1]
Molecular Weight 178.21 g/mol [1]
Melting Point 131-134 °C [1]
Solubility Soluble in water and ethanol. [2]

pKa Not readily available

Appearance White crystalline solid [3]

Experimental Protocols

Synthesis of 3,3'-Thiodipropionic Acid via Michael Addition:

A common method for the synthesis of 3,3'-thiodipropionic acid involves the reaction of
acrylonitrile with a sulfide source, followed by hydrolysis of the resulting dinitrile.

Materials:

o Acrylonitrile
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Sodium sulfide (or sodium hydrosulfide)

Sodium hydroxide

Sulfuric acid

Water
Procedure:
e In a reaction vessel, an agueous solution of sodium sulfide is prepared.

» Acrylonitrile is added dropwise to the sodium sulfide solution at a controlled temperature,
typically between 20-50°C. The reaction is allowed to proceed for several hours.

e The resulting 3,3'-thiodipropionitrile is then hydrolyzed without isolation by adding a solution
of sodium hydroxide and heating the mixture.

 After hydrolysis is complete, the reaction mixture is acidified with sulfuric acid to precipitate
the 3,3'-thiodipropionic acid.

e The precipitated solid is collected by filtration, washed with water, and dried to yield the final
product.

This process provides a high yield of 3,3'-thiodipropionic acid and is suitable for industrial-scale
production.[4]

Biological Activity and Signaling

3,3'-Thiodipropionic acid and its esters are utilized as antioxidants in food packaging and
cosmetics to prevent the degradation of fats and oils.[3][5] Its antioxidant activity is attributed to
the sulfur atom, which can scavenge reactive oxygen species. In the bacterium Variovorax
paradoxus, specific transport proteins have been identified that are involved in the uptake of
3,3'-thiodipropionic acid, suggesting a role for this compound in microbial metabolism.[6] While
it is known to be an antioxidant, detailed signaling pathways of its action in mammalian cells
are not extensively documented in the provided search results.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://patents.google.com/patent/JPS5821662A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3770964.htm
http://www.thegoodscentscompany.com/data/rw1182081.html
https://pubmed.ncbi.nlm.nih.gov/33900422/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Antioxidant Activity Assay

Workflow for Assessing Antioxidant Activity
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Caption: A generalized workflow for evaluating the antioxidant capacity of 3,3'-thiodipropionic

acid using the DPPH assay.

Propionic Anhydride

CAS Number: 123-62-6

Propionic anhydride is the acid anhydride of propionic acid. It is a colorless liquid with a

pungent odor and is primarily used as a reagent in organic synthesis, particularly for the

introduction of the propionyl group.

Quantitative Data

Property Value Source
Molecular Formula C6H1003 [7]
Molecular Weight 130.14 g/mol [7]
Boiling Point 167-170 °C [7]
Melting Point -42 °C [7]
Density 1.015 g/cm3 [7]
Solubility Reacts with water; soluble in 5]
chloroform, ether, and ethanol.
Appearance Colorless liquid [7]

Experimental Protocols

Synthesis of Propionic Anhydride by Dehydration:

A common industrial method for preparing propionic anhydride is the thermal dehydration of

propionic acid.

Materials:

e Propionic acid
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Procedure:

» Propionic acid is heated, leading to the removal of one molecule of water from two molecules
of propionic acid.

e The water produced is continuously removed by distillation to drive the equilibrium towards
the formation of the anhydride.[7]

Alternative Synthesis using Oxalyl Chloride:

Materials:

e Propionic acid

e Oxalyl chloride

Procedure:

e Dry propionic acid is placed in a round-bottom flask.

o Oxalyl chloride is added slowly. Hydrogen chloride gas evolves during the addition.
e The reaction mixture is gently refluxed.

e The product, propionic anhydride, is then isolated by distillation. This method can yield
approximately 51% of the product.[9]

Biological Activity and Signaling

Propionic anhydride itself does not have significant direct biological activity; its importance lies
in its reactivity. Upon contact with water, it hydrolyzes to form propionic acid.[8] Propionic acid
is a short-chain fatty acid that is naturally produced in the gut by the microbiome and plays a
role in various physiological processes, including serving as an energy source and modulating
the immune system. Due to its use in the synthesis of certain controlled substances, the
purchase and use of propionic anhydride are regulated in some jurisdictions.[8]

Synthesis Workflow Diagram
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Synthesis of Propionic Anhydride
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Caption: A simplified workflow illustrating the synthesis of propionic anhydride through
dehydration of propionic acid.

3,3'-Iminodipropionic Acid
CAS Number: 505-47-5

3,3'-Iminodipropionic acid is a dicarboxylic acid containing a secondary amine group. It can be
used as a building block in the synthesis of various organic molecules.
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: _

Property Value Source
Molecular Formula C6H11NO4 [10]
Molecular Weight 161.16 g/mol [10]
Melting Point 156 °C [10]
N Information not readily
Solubility ) ]
available in search results.
Appearance White crystalline substance [10]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3,3'-iminodipropionic acid were not
extensively covered in the provided search results. However, a general synthetic approach
would likely involve the reaction of a suitable nitrogen-containing starting material with a
propionic acid derivative.

Biological Activity and Signaling

The biological activity and involvement in specific signaling pathways of 3,3'-iminodipropionic
acid are not well-documented in the provided search results. Its structural similarity to other
amino acids suggests potential roles in biological systems, but further research is needed to
elucidate these.

Logical Relationship Diagram
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Structural Relationship of 3,3"-Iminodipropionic Acid
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Caption: A diagram showing the key structural components and resulting chemical properties of
3,3'-iminodipropionic acid.

2,2-Dimethylpropanoic Acid (Pivalic Acid)

CAS Number: 75-98-9

Also known as pivalic acid, this compound is a carboxylic acid with a branched structure. It is
an isomer of valeric acid. While not a "dipropanoic"” acid in the sense of containing two

propanoic units, its name relates to the propanoic acid structure. It is used in the production of
polymers, esters, and other chemicals.

Quantitative Data
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Property Value Source
Molecular Formula C5H1002 [11]
Molecular Weight 102.13 g/mol [11]
Boiling Point 163-164 °C [12]
Melting Point 33-35°C [12]
Solubility Soluble in water, alcohol, and [12]
ether.
Appearance Colorless to white solid [12]

Experimental Protocols

The synthesis of 2,2-dimethylpropanoic acid was not detailed in the provided search results.

Biological Activity and Signaling

Information regarding the specific biological activities and signaling pathways of 2,2-
dimethylpropanoic acid is not available in the provided search results. It is primarily used as a
chemical intermediate.

Isomeric Relationship Diagram

Caption: A diagram illustrating that 2,2-dimethylpropanoic acid is one of the isomers of valeric
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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